Cas no 1019149-25-7 (4-chloro-9-methyl-10-[4-(propan-2-yl)phenyl]-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione)

• Product Name: 4-chloro-9-methyl-10-[4-(propan-2-yl)phenyl]-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione
• CAS No: 1019149-25-7
• Molecular Formula: C₂₀H₂₁ClN₂OS
• Molecular Weight: 372.911542654037
• CID: 5432194
• PubChem ID: 46287648

4-chloro-9-methyl-10-[4-(propan-2-yl)phenyl]-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione Properties

Names and Identifiers

• 8-Chloro-2,3,5,6-tetrahydro-2-methyl-3-[4-(1-methylethyl)phenyl]-2,6-methano-4H-1,3,5-benzoxadiazocine-4-thione
• AKOS021605124
• 8-chloro-3-(4-isopropylphenyl)-2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione
• F3222-3076
• 1019149-25-7
• 8-chloro-3-(4-isopropylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione
• 4-chloro-9-methyl-10-(4-propan-2-ylphenyl)-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-11-thione
• 4-chloro-9-methyl-10-[4-(propan-2-yl)phenyl]-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione

• InChIKey： NKXYVHKZKRBYBA-UHFFFAOYSA-N
• Inchi： 1S/C20H21ClN2OS/c1-12(2)13-4-7-15(8-5-13)23-19(25)22-17-11-20(23,3)24-18-9-6-14(21)10-16(17)18/h4-10,12,17H,11H2,1-3H3,(H,22,25)
• SMILES： O1C2=CC=C(Cl)C=C2C2CC1(C)N(C1=CC=C(C(C)C)C=C1)C(=S)N2

Computed Properties

• Exact Mass: 372.106
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 372.106
• Heavy Atom Count: 25
• Complexity: 522
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 56.6A^2

Experimental Properties

• Boiling Point: 477.2±55.0 °C(Predicted)
• pka: 12.82±0.40(Predicted)
• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas